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Compound of Interest

N-[3-
Compound Name: (aminomethyl)phenyllmethanesulf
onamide
\ v

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-[3-(aminomethyl)phenyllmethanesulfonamide is a versatile chemical intermediate
primarily utilized in the synthesis of bioactive molecules for pharmaceutical and biochemical
research.[1][2] While not typically employed as a standalone bioactive agent, its structural
features make it a valuable building block in the development of targeted therapeutic agents
and chemical probes. This guide provides an in-depth overview of its principal application in the
synthesis of Factor Xa inhibitors, key enzymes in the blood coagulation cascade. The
document will detail its chemical properties, a representative synthetic workflow for its use, and
the biochemical context of its synthetic targets.

Chemical Properties of N-[3-
(aminomethyl)phenyljmethanesulfonamide

A clear understanding of the physicochemical properties of N-[3-
(aminomethyl)phenyllmethanesulfonamide is essential for its application in chemical
synthesis. The following table summarizes its key chemical data.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b055070?utm_src=pdf-interest
https://www.benchchem.com/product/b055070?utm_src=pdf-body
https://www.chemimpex.com/products/20810
https://henankerui.lookchem.com/products/CasNo-114100-09-3-N--3--aminomethyl-phenyl-methanesulfonamide-13771644.html
https://www.benchchem.com/product/b055070?utm_src=pdf-body
https://www.benchchem.com/product/b055070?utm_src=pdf-body
https://www.benchchem.com/product/b055070?utm_src=pdf-body
https://www.benchchem.com/product/b055070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 114100-09-3

Molecular Formula CsH12N202S

Molecular Weight 200.26 g/mol

IUPAC Name N-[3-(aminomethyl)phenyllmethanesulfonamide
Physical Form Off-White Solid

Purity Typically 296%

Core Application: Synthesis of Factor Xa Inhibitors

The primary documented use of N-[3-(aminomethyl)phenyl]methanesulfonamide in
biochemical and pharmaceutical research is as a key intermediate in the synthesis of Factor Xa
inhibitors.[3] Factor Xa is a critical enzyme in the coagulation cascade, responsible for the
conversion of prothrombin to thrombin, which in turn leads to the formation of fibrin clots.[4][5]
Inhibition of Factor Xa is a major therapeutic strategy for the prevention and treatment of
thromboembolic disorders.[6]

The Coagulation Cascade and the Role of Factor Xa

The coagulation cascade is a series of enzymatic reactions that results in the formation of a
blood clot. It is traditionally divided into the intrinsic and extrinsic pathways, which converge at
the activation of Factor X. Activated Factor X (Factor Xa) then plays a pivotal role in the
common pathway. The diagram below illustrates the central position of Factor Xa in this critical
biological process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(aminomethyl)phenyllmethanesulfonamide in Biochemical Research]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b055070#what-is-n-3-
aminomethyl-phenyl-methanesulfonamide-used-for-in-biochemical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.eurekaselect.com/159859/article
https://www.mdpi.com/1420-3049/19/9/14999
https://www.benchchem.com/product/b055070#what-is-n-3-aminomethyl-phenyl-methanesulfonamide-used-for-in-biochemical-research
https://www.benchchem.com/product/b055070#what-is-n-3-aminomethyl-phenyl-methanesulfonamide-used-for-in-biochemical-research
https://www.benchchem.com/product/b055070#what-is-n-3-aminomethyl-phenyl-methanesulfonamide-used-for-in-biochemical-research
https://www.benchchem.com/product/b055070#what-is-n-3-aminomethyl-phenyl-methanesulfonamide-used-for-in-biochemical-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055070?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

